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Compound of Interest

Compound Name: TIS108

Cat. No.: B2844129 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of TIS108, a triazole-type strigolactone biosynthesis inhibitor. The following procedural

guidance is intended to ensure a safe laboratory environment and proper management of this

chemical compound.

Personal Protective Equipment (PPE) and
Engineering Controls
Given the absence of a publicly available, detailed Safety Data Sheet (SDS) specifically for

TIS108, a precautionary approach based on handling similar chemical compounds is

recommended. The following PPE and engineering controls are considered essential to

minimize exposure and ensure user safety.
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Personal Protective

Equipment (PPE)
Specification Purpose

Eye Protection
Chemical safety goggles or a

face shield

Protects eyes from splashes

and airborne particles.

Hand Protection Nitrile or neoprene gloves
Provides a barrier against skin

contact.

Body Protection
A lab coat or chemical-

resistant apron

Protects against spills and

contamination of personal

clothing.

Respiratory Protection
Use in a well-ventilated area. A

fume hood is recommended.

Minimizes the inhalation of any

potential dust or aerosols.

Operational Plan: Step-by-Step Handling
Procedures
A systematic workflow is critical for the safe handling of TIS108 in a laboratory setting. The

following diagram outlines the recommended experimental workflow from preparation to

disposal.
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Preparation

Handling & Experimentation

Cleanup & Disposal

Review Safety Data Sheet (if available) & SOPs

Don Appropriate PPE

Prepare Well-Ventilated Workspace (Fume Hood)

Weigh TIS108

Dissolve in Appropriate Solvent

Perform Experiment

Decontaminate Glassware & Surfaces

Segregate & Label Waste

Dispose of Waste According to Institutional Guidelines

Click to download full resolution via product page

Caption: Experimental workflow for handling TIS108.
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Disposal Plan
Proper disposal of TIS108 and any contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Disposal:

Waste Type Disposal Procedure

Solid TIS108 Waste
Collect in a designated, sealed, and clearly

labeled hazardous waste container.

Liquid TIS108 Waste (Solutions)

Collect in a designated, sealed, and clearly

labeled hazardous waste container. Do not pour

down the drain.

Contaminated Labware (e.g., pipette tips,

gloves)

Dispose of in a designated solid hazardous

waste container.

Empty TIS108 Containers

Rinse with a suitable solvent three times,

collecting the rinsate as hazardous liquid waste.

Deface the label and dispose of the container

according to institutional guidelines for

chemically contaminated glass or plastic.

All waste must be disposed of through your institution's hazardous waste management

program. Follow all local, state, and federal regulations for chemical waste disposal.

TIS108 Mechanism of Action: Inhibition of
Strigolactone Biosynthesis
TIS108 functions as an inhibitor of the strigolactone biosynthesis pathway in plants.

Strigolactones are a class of plant hormones that regulate various aspects of plant

development. The simplified signaling pathway below illustrates the key steps in strigolactone

biosynthesis and the point of inhibition by TIS108.
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Caption: Simplified strigolactone biosynthesis pathway and the inhibitory action of TIS108.
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Disclaimer: The safety information provided is based on general laboratory practices for

handling chemical compounds in the absence of a specific Safety Data Sheet for TIS108. It is

imperative to consult your institution's safety office and any available supplier documentation

for the most accurate and comprehensive safety guidelines. Always perform a risk assessment

before starting any new experimental procedure.

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
TIS108]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2844129#personal-protective-equipment-for-
handling-tis108]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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